Cas no 112055-35-3 (Ethyl 1-(3-chlorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-(3-chlorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• CAS No: 112055-35-3
• MF: C₁₃H₁₀ClF₃N₂O₂
• MW: 318.678912639618
• CID: 894504
• PubChem ID: 4064502
• Update Time: 2025-04-19

Ethyl 1-(3-chlorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(3-chlorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• ethyl 1-(3-chlorophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylate
• AC1N3GRU
• ANW-62461
• CTK8B9400
• MolPort-002-500-531
• SALOR-INT L251348-1EA
• CS-0329592
• 112055-35-3
• AKOS009166972
• SS-3704
• ethyl1-(3-chlorophenyl)-5-(trifluoromethyl)-1h-pyrazole-4-carboxylate
• Ethyl 1-(3-Chlorophenyl)-5-trifluoromethyl-1H-pyrazole-4-carboxylate
• DB-342877
• DTXSID80398937
• JZQXJAWBBMSPDB-UHFFFAOYSA-N

• MDL： MFCD03934803
• Inchi： 1S/C13H10ClF3N2O2/c1-2-21-12(20)10-7-18-19(11(10)13(15,16)17)9-5-3-4-8(14)6-9/h3-7H,2H2,1H3
• InChI Key： JZQXJAWBBMSPDB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(C(F)(F)F)=C(C(=O)OCC)C=N1

Computed Properties

• Exact Mass: 318.03800
• Monoisotopic Mass: 318.0382897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 388.9±42.0 °C at 760 mmHg
• Flash Point: 189.0±27.9 °C
• PSA: 44.12000
• LogP: 3.72120
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 1-(3-chlorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)